Cas no 2171733-99-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid
• CAS No: 2171733-99-4
• MF: C₂₈H₃₀N₂O₅
• MW: 474.548207759857
• CID: 6557333
• PubChem ID: 165779837
• Update Time: 2025-05-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid
• EN300-1484991
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]cycloheptane-1-carboxylic acid
• 2171733-99-4

• Inchi： 1S/C28H30N2O5/c1-2-11-24(25(31)30-28(26(32)33)16-9-3-4-10-17-28)29-27(34)35-18-23-21-14-7-5-12-19(21)20-13-6-8-15-22(20)23/h1,5-8,12-15,23-24H,3-4,9-11,16-18H2,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： CODHPYXPOXYCKP-UHFFFAOYSA-N
• SMILES： OC(C1(CCCCCC1)NC(C(CC#C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 474.21547206g/mol
• Monoisotopic Mass: 474.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic Acid (CAS No. 2171733-99-4)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2171733-99-4, represents a novel molecular structure with potential applications in the synthesis of bioactive molecules. The presence of multiple functional groups, including an amide and a carboxylic acid moiety, makes this compound a versatile intermediate in the creation of more complex pharmacological agents.

The structural framework of this compound incorporates a cycloheptane ring, which is a common motif in medicinal chemistry due to its ability to mimic natural product scaffolds and enhance binding affinity to biological targets. The incorporation of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its utility as a building block in peptide synthesis, providing stability and ease of handling during chemical modifications.

In recent years, there has been a growing interest in the development of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic properties. The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid fits well within this paradigm, as it can serve as a precursor for the synthesis of such mimetics. The amine and amide functionalities provide multiple sites for further derivatization, allowing chemists to tailor the properties of the resulting molecules for specific therapeutic applications.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The cycloheptane core is known to interact favorably with various biological receptors, making it an attractive scaffold for drug design. Additionally, the fluorene moiety enhances solubility and bioavailability, which are critical factors in drug development. These characteristics make 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

The pharmaceutical industry has been increasingly leveraging computational methods and high-throughput screening to identify novel drug candidates. The unique structural features of this compound make it an ideal candidate for such approaches. By integrating machine learning algorithms with traditional chemical intuition, researchers can accelerate the discovery process and identify potential therapeutic applications more efficiently.

Recent studies have highlighted the importance of peptidomimetics in addressing unmet medical needs. These molecules offer an alternative to traditional small-molecule drugs by providing targeted interactions with biological pathways. The versatility of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidocycloheptane-1-carboxylic acid as a synthetic intermediate positions it as a key player in this emerging field. Researchers are exploring its potential use in treating various conditions, including inflammatory diseases and cancer.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as solid-phase peptide synthesis (SPPS), have been employed to facilitate the construction of its complex structure. These methods allow for precise control over reaction conditions, enabling chemists to produce large quantities of the desired product.

In conclusion, 1-2-({(9H-fluoren-9-ylmethoxycarbonyl}amino)pent-4-ynamidocyclo-heptane-1-carboxylic acid (CAS No. 2171733-99-4) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an excellent candidate for the synthesis of peptidomimetics and other bioactive molecules. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation drugs.